N-(4-ethoxyphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C17H21N3O3/c1-4-13-10-17(22)20(12(3)18-13)11-16(21)19-14-6-8-15(9-7-14)23-5-2/h6-10H,4-5,11H2,1-3H3,(H,19,21)
• InChI Key: DNIQVVMCZLGYQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)C)CC(=O)NC2=CC=C(C=C2)OCC
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

N-(4-ethoxyphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as EPM-01, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Biological Effects of Related Compounds : Acetamide and its derivatives, such as the mentioned compound, are of interest due to their varied biological activities. Studies have explored the toxicology and biological consequences of exposure to acetamide and similar chemicals, providing insights into their potential biological effects and applications in toxicology research (Kennedy, 2001).

Degradation and Environmental Impact : The environmental fate and degradation pathways of acetaminophen, a compound structurally distinct yet relevant to the discussion, have been extensively studied. These studies offer perspectives on how similar compounds might behave in environmental contexts, including water treatment and pollution mitigation strategies (Qutob et al., 2022).

Pharmacokinetics and Dynamics : Understanding the pharmacokinetics and pharmacodynamics of compounds like bilastine and zaleplon provides a framework for investigating similar compounds. Research in this area can inform on the absorption, distribution, metabolism, and excretion (ADME) properties critical for drug development (Sharma et al., 2021; Heydorn, 2000).

Advanced Oxidation Processes (AOPs) : The study on the degradation of acetaminophen through advanced oxidation processes highlights the potential of AOPs in breaking down complex organic molecules, suggesting a research avenue for assessing the degradation and potential detoxification of similar compounds in water sources (Qutob et al., 2022).

Chemical Synthesis and Drug Design : The synthesis and evaluation of thiophene analogues for potential carcinogenicity provide insights into the chemical design and synthesis of novel compounds with specific biological activities. This research underscores the importance of structural modifications in developing new pharmacologically active agents (Ashby et al., 1978).